Cas no 1337880-65-5 (1-(1-cyclopropylethyl)piperazine hydrochloride)

• Product Name: 1-(1-cyclopropylethyl)piperazine hydrochloride
• CAS No: 1337880-65-5
• MF: C₉H₁₉ClN₂
• MW: 190.713561296463
• MDL: MFCD22380330
• CID: 2621153
• PubChem ID: 118798020
• Update Time: 2025-06-13

1-(1-cyclopropylethyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyclopropylethyl)piperazine hydrochloride
• 1-(1-Cyclopropylethyl)piperazinehydrochloride
• 1-(1-cyclopropylethyl)piperazine;hydrochloride
• AB90135
• 1-(1-CYCLOPROPYLETHYL)PIPERAZINE HCL
• 1337880-65-5
• MFCD22380330

• MDL： MFCD22380330
• Inchi： 1S/C9H18N2.ClH/c1-8(9-2-3-9)11-6-4-10-5-7-11;/h8-10H,2-7H2,1H3;1H
• InChI Key： UGKISUHOWGGNME-UHFFFAOYSA-N
• SMILES： Cl.N1(CCNCC1)C(C)C1CC1

Computed Properties

• Exact Mass: 190.1236763g/mol
• Monoisotopic Mass: 190.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-(1-cyclopropylethyl)piperazine hydrochloride

Introduction to 1-(1-cyclopropylethyl)piperazine hydrochloride (CAS No. 1337880-65-5)

1-(1-cyclopropylethyl)piperazine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1337880-65-5, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperazine class, which is widely recognized for its diverse biological activities and utility in drug development. The structural incorporation of a cyclopropyl group and an ethyl chain into the piperazine core imparts unique pharmacological properties, making it a subject of considerable interest in medicinal chemistry.

The molecular structure of 1-(1-cyclopropylethyl)piperazine hydrochloride consists of a piperazine ring substituted with a 1-cyclopropylethyl side chain, and it is provided in its hydrochloride salt form for enhanced solubility and stability. This modification not only influences its physicochemical properties but also plays a crucial role in determining its interaction with biological targets. The compound’s solubility profile and stability under various conditions make it suitable for further investigation in both preclinical and clinical settings.

In recent years, there has been growing interest in exploring the potential of piperazine derivatives as pharmacological agents. The cyclopropyl group in 1-(1-cyclopropylethyl)piperazine hydrochloride contributes to its binding affinity and selectivity, which are critical factors in drug design. Studies have demonstrated that such modifications can enhance the compound’s ability to interact with specific enzymes and receptors, thereby influencing its therapeutic efficacy.

One of the most compelling aspects of 1-(1-cyclopropylethyl)piperazine hydrochloride is its potential application in the treatment of neurological disorders. Piperazine derivatives are known to exhibit properties that can modulate neurotransmitter systems, making them promising candidates for drugs targeting conditions such as depression, anxiety, and schizophrenia. The unique structural features of this compound may offer advantages over existing therapies by providing greater selectivity and reduced side effects.

Recent research has highlighted the importance of understanding the metabolic pathways and pharmacokinetic profiles of novel compounds like 1-(1-cyclopropylethyl)piperazine hydrochloride. Advanced analytical techniques have enabled scientists to gain insights into how this compound is processed within the body, which is essential for optimizing dosing regimens and minimizing adverse effects. For instance, studies have shown that the cyclopropyl group influences metabolic stability, potentially affecting the compound’s half-life and bioavailability.

The synthesis of 1-(1-cyclopropylethyl)piperazine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopropylethyl moiety necessitates careful selection of reagents and catalysts to achieve the desired substitution pattern on the piperazine ring. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency, which is crucial for large-scale pharmaceutical applications.

From a regulatory perspective, 1-(1-cyclopropylethyl)piperazine hydrochloride must undergo rigorous testing to meet safety and efficacy standards before being considered for clinical use. Preclinical studies involving cell culture assays and animal models are essential for evaluating its potential therapeutic benefits. These studies not only provide preliminary evidence of efficacy but also help identify any potential toxicities that need to be addressed before human trials can begin.

The development of 1-(1-cyclopropylethyl)piperazine hydrochloride as a drug candidate aligns with broader trends in pharmaceutical innovation, where there is a growing emphasis on targeted therapies and personalized medicine. By leveraging structural modifications to enhance pharmacological properties, researchers aim to create compounds that are more effective and better tolerated by patients. The unique characteristics of this piperazine derivative make it a valuable tool in this ongoing effort.

In conclusion, 1-(1-cyclopropylethyl)piperazine hydrochloride (CAS No. 1337880-65-5) represents a promising advancement in pharmaceutical chemistry. Its structural features, combined with its potential applications in treating neurological disorders, make it an attractive candidate for further research and development. As scientific understanding continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.